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Compound of Interest

Compound Name:
4-Benzyloxy-3,5-

dimethylbenzaldehyde

Cat. No.: B117636 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of specialty chemicals is paramount. This guide provides essential

information for the proper disposal of 4-Benzyloxy-3,5-dimethylbenzaldehyde (CAS: 144896-

51-5), a compound used in various research and development applications.

Proper handling and disposal of chemical waste are critical for laboratory safety and

environmental protection. This document outlines the recommended procedures for the

disposal of 4-Benzyloxy-3,5-dimethylbenzaldehyde, drawing from general principles of

aldehyde waste management and available safety data.

Key Chemical and Physical Properties
A summary of the known quantitative data for 4-Benzyloxy-3,5-dimethylbenzaldehyde is

presented below. This information is crucial for a preliminary assessment of the chemical's

hazards and handling requirements.
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Property Value

CAS Number 144896-51-5[1][2][3]

Molecular Formula C16H16O2[3]

Appearance Data not available

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Flash Point Data not available

Density Data not available

Note: A complete Safety Data Sheet (SDS) for 4-Benzyloxy-3,5-dimethylbenzaldehyde was

not readily available in the public domain. The information provided is based on available data

for the specific compound and general knowledge of aldehyde-containing compounds. It is

imperative to obtain the full SDS from your chemical supplier for comprehensive safety and

handling information.

Experimental Protocol: Disposal Procedure
The following step-by-step protocol is a general guideline for the disposal of 4-Benzyloxy-3,5-
dimethylbenzaldehyde. Always consult your institution's Environmental Health and Safety

(EHS) department and adhere to local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential vapors.

2. Waste Segregation and Collection:
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Do not mix 4-Benzyloxy-3,5-dimethylbenzaldehyde waste with other chemical waste

streams unless explicitly permitted by your EHS department.

Collect waste in a designated, properly labeled, and sealed container. The container must be

compatible with the chemical.

The label should clearly state "Hazardous Waste" and include the full chemical name: "4-
Benzyloxy-3,5-dimethylbenzaldehyde".

3. Neutralization of Aldehyde (if applicable and approved):

Some institutions may have protocols for the in-lab neutralization of small quantities of

aldehyde waste.[4][5] This typically involves reacting the aldehyde with a chemical

neutralizer to form a less hazardous substance.

Do not attempt any chemical treatment or neutralization without a validated and approved

protocol from your EHS department. Improper neutralization can lead to hazardous

reactions.

4. Disposal of Empty Containers:

Empty containers that held 4-Benzyloxy-3,5-dimethylbenzaldehyde must be triple-rinsed

with a suitable solvent (e.g., acetone or ethanol).[6]

The rinsate from the triple rinse must be collected and disposed of as hazardous waste.[6]

After triple-rinsing, the container can typically be disposed of as non-hazardous waste.

Deface the original label before disposal.

5. Final Disposal:

All collected waste containing 4-Benzyloxy-3,5-dimethylbenzaldehyde must be disposed

of through a licensed hazardous waste disposal company.

Your institution's EHS department will coordinate the pickup and disposal of the hazardous

waste.
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Disposal Decision Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

4-Benzyloxy-3,5-dimethylbenzaldehyde.
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Start: Have 4-Benzyloxy-3,5-
dimethylbenzaldehyde waste

Consult Supplier's Safety Data Sheet (SDS)

Consult Institutional EHS Department

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a Labeled,
Compatible Container

Is In-Lab Neutralization
Permitted and Protocol Available?

Follow Approved Protocol
for Aldehyde Neutralization

Yes

Store Waste in a Designated
Hazardous Waste Accumulation Area

No

Collect Neutralized Waste

Arrange for Disposal via
Licensed Hazardous Waste Vendor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 4-Benzyloxy-3,5-dimethylbenzaldehyde.
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By adhering to these guidelines and consulting with safety professionals, researchers can

ensure the safe and compliant disposal of 4-Benzyloxy-3,5-dimethylbenzaldehyde, fostering

a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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